Cas no 104343-33-1 (b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl)

b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl structure
104343-33-1 structure
Product Name:b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
CAS No:104343-33-1
MF:C13H25NO10
MW:355.338305234909
CID:149970
PubChem ID:457676
Update Time:2025-04-19

b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
    • (2R,3R,4S,5S)-2-(hydroxymethyl)-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-methoxyoxan-2-yl]piperidine-3,4,5-triol
    • 7-O-BETA-D-GLUCOPYRANOSYL-ALPHA-HOMONOJIRIMYCIN
    • MDL 25637
    • methyl 1-C-[(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidin-2-yl]-beta-D-glucopyranoside
    • 7-O-Glucosyl-α-homonojirimycin
    • 7-O-β-D-Glucopyranosyl-α-homonojirimycin
    • 7-O-β-D-Glucopyranosyl-2,6-dideoxy-2,6-epimino-D-glycero-L-gulo-heptitol
    • (2R)-2α-[(β-D-Glucopyranosyloxy)methyl]-6β-(hydroxymethyl)-3α,4β,5α-piperidinetriol
    • 2,6-Dideoxy-2,6-imino-7-O-.beta.-D-glucopyranosyl-D-glycero-L-gulo-heptitol hydrochloride hydrate
    • .BETA.-D-GLUCOPYRANOSIDE, ((2R,3S,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)-2-PIPERIDINYL)METHYL
    • 2,6-DIDEOXY-2,6-IMINO-7-O-.BETA.-D-GLUCOPYRANOSYL-D-GLYCERO-L-GULO-HEPTITOL
    • CHEMBL478209
    • 2,6-Dideoxy-2,6-imino-7-O-(beta-D-glucopyranosyl)-D-glycero-L-gulo-heptitol
    • NSC630254
    • 7-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-HOMONOJIRIMYCIN
    • MDL-25637
    • (2R,3R,4S,5S,6R)-2-(hydroxymethyl)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]piperidine-3,4,5-triol
    • BDBM50263042
    • .beta.-D-glucopyranoside, [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
    • SCHEMBL305712
    • PUGMWU0AL6
    • Mdl-25,637
    • PD183164
    • 7-O-b-D-Glucopyranosyl-a-homonojirimycin
    • UNII-PUGMWU0AL6
    • 104343-33-1
    • (2R,3R,4S,5S,6R)-2-(hydroxymethyl)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]piperidine-3,4,5-triol
    • D-glycero-L-gulo-Heptitol, 2,6-dideoxy-7-O-beta-D-glucopyranosyl-2,6-imino-
    • 2-(hydroxymethyl)-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]piperidine-3,4,5-triol
    • NCI60_009803
    • CHEMBL2010388
    • PD183165
    • Inchi: 1S/C13H25NO10/c15-1-4-7(17)10(20)8(18)5(14-4)3-23-13-12(22)11(21)9(19)6(2-16)24-13/h4-22H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11+,12-,13-/m1/s1
    • InChI Key: VCIPQQCYKMORDY-KBYFLBCBSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)N1)O)O)O

Computed Properties

  • Exact Mass: 355.147846
  • Monoisotopic Mass: 355.147846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -4.7
  • Topological Polar Surface Area: 192

Experimental Properties

  • Density: 1.68
  • Boiling Point: 652.7°C at 760 mmHg
  • Flash Point: 348.6°C
  • Refractive Index: 1.654
  • PSA: 192.33000
  • LogP: -5.45290
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